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Compound of Interest

Compound Name: C.l. Acid Black 132

Cat. No.: B1172553

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on optimizing pH and temperature for dyeing with
C.l. Acid Black 132. Below you will find troubleshooting guides, frequently asked questions
(FAQSs), detailed experimental protocols, and data presented in a clear, accessible format.

Frequently Asked Questions (FAQSs)

Q1: What type of dye is C.I. Acid Black 132 and what are its key characteristics?

Al: C.I. Acid Black 132 is a premetallized 1:2 chromium(lll)-azo complex acid dye.[1] This
structure, where a central chromium ion is coordinated with two azo dye molecules, provides
high stability.[1] It is known for producing deep black shades with excellent wash and light
fastness, making it suitable for high-performance textiles.[1]

Q2: Why is pH control crucial when dyeing with C.I. Acid Black 132?

A2: pH control is critical for achieving optimal dye uptake and level dyeing. Acid dyes, including
C.l. Acid Black 132, are anionic and rely on an acidic dyebath to protonate the amino groups
in protein and polyamide fibers (like wool and nylon), creating positive sites for the negatively
charged dye molecules to bind. Improper pH can lead to uneven dyeing, poor color yield, and
reduced fastness. For premetallized dyes like C.I. Acid Black 132, a pH that is too low can
cause rapid, uncontrolled dye absorption, leading to unlevelness.
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Q3: What is the recommended starting pH and temperature for dyeing with C.I. Acid Black
1327

A3: For premetallized acid dyes, the optimal pH is typically in the weakly acidic to near-neutral

range. A starting pH of around 6-7 is often recommended, with a gradual decrease to a final pH
of 4.5-5.5. The initial dyeing temperature should be around 50-60°C, gradually raised to a final

dyeing temperature of 85-100°C.

Q4: | am observing a brownish or reddish tint instead of a true black. What is the likely cause?

A4: A common reason for achieving an off-black shade is using an insufficient amount of dye.
Black dyes require a significantly higher concentration compared to other colors to achieve a
deep, true black. It is also possible that the dye lot has variations or that the dye has not fully
dissolved.

Q5: My dyed material shows uneven color (streaks or blotches). How can | troubleshoot this?
A5: Uneven dyeing can result from several factors:

o Rapid Dye Uptake: Adding the acid at the beginning of the dyeing process at a high
temperature can cause the dye to strike too quickly. It is recommended to add the acid
gradually as the temperature rises.

o Improper Dissolving of Dye: Ensure the dye powder is completely dissolved before adding it
to the dyebath.

e Inadequate Wetting of the Substrate: The material to be dyed should be thoroughly wetted
out to ensure even initial dye absorption.

o Poor Agitation: Constant and gentle agitation of the dyebath or material is necessary for
uniform dye distribution.

o Use of a Leveling Agent: For premetallized dyes, using a suitable leveling agent can help
control the dye uptake and promote even coloration.

Q6: What is a leveling agent and is it necessary for C.l. Acid Black 132?
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A6: A leveling agent is a chemical auxiliary that helps to slow down the dye uptake rate,
promoting more even and uniform dyeing. For premetallized dyes like C.l. Acid Black 132,
which can have a high affinity for the fiber, a leveling agent is often recommended, especially
for pale to medium shades, to prevent rapid, uneven dyeing. There are various types of leveling
agents, including those with fiber affinity and those with dye affinity.[2]

Troubleshooting Guide
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Problem

Possible Cause(s)

Recommended Solution(s)

Poor Color Yield / Pale Shade

- Insufficient dye
concentration.- pH of the
dyebath is too high.- Dyeing
temperature is too low or
dyeing time is too short.-

Incomplete dye dissolution.

- Increase the dye
concentration (for black, up to
4% on weight of fiber may be
needed).- Gradually lower the
pH of the dyebath with acetic
acid or formic acid.- Increase
the final dyeing temperature
and/or extend the dyeing time
at the maximum temperature.-
Ensure the dye is fully
dissolved in hot water before
adding to the dyebath.

Uneven Dyeing (Streaky or
Blotchy)

- Dye added to the bath
incorrectly.- pH is too low at
the start of dyeing.-
Temperature was raised too
quickly.- Inadequate material

preparation (not properly

wetted).- Insufficient agitation.

- Add dissolved dye solution to
the dyebath before introducing
the material.- Start dyeing at a
near-neutral pH and gradually
add acid as the temperature
increases.- Use a slower
temperature ramping rate.-
Ensure the substrate is fully
wetted before dyeing.- Provide
constant, gentle agitation
throughout the dyeing
process.- Use an appropriate

leveling agent.

Poor Wash Fastness

- Incomplete fixation of the
dye.- Incorrect pH during
dyeing.- Insufficient rinsing

after dyeing.

- Ensure the final dyeing
temperature and time are
sufficient for fixation.- Optimize
the final pH of the dyebath to
be within the recommended
range.- Thoroughly rinse the
dyed material in warm and
then cold water to remove any

unfixed dye.
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Color Bleeding in Wash

- Use of a leveling acid dye
instead of a premetallized one
for applications requiring high
wash fastness.- Dyeing
process not optimized for

fixation.

- Confirm the dye type. For
high wash fastness, a
premetallized dye like C.I. Acid
Black 132 is suitable.- Follow
the recommended dyeing
protocol for temperature, time,
and pH to ensure proper dye

fixation.

Shade Variation Between

Batches

- Inconsistent dyeing
parameters (pH, temperature,
time, water-to-goods ratio).-
Variation in dye lots.-
Differences in substrate

preparation.

- Standardize and accurately
control all dyeing parameters
for each batch.- Test each new
dye lot for shade consistency
before production.- Ensure
consistent preparation and
pretreatment of the material to
be dyed.

Data Presentation

Table 1. Recommended Dyeing Parameters for C.l. Acid Black 132

Parameter Wool Nylon
Dye Concentration (% owf) 0.5-4.0 0.5-4.0
Initial pH 6.0-7.0 6.0-7.0
Final pH 45-55 45-55
Initial Temperature 50°C 50°C

Final Temperature 98 - 100°C 95 -100°C

Time at Final Temperature

45 - 60 minutes

30 - 60 minutes

Leveling Agent (% owf)

0.5-2.0

0.5-2.0

Glauber's Salt (g/L)

5-10

5-10
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% owf = on the weight of the fiber

Table 2: Fastness Properties of C.I. Acid Black 132

Fastness Property Rating Standard
Light Fastness 6-7 ISO 105-B02
Wash Fastness (Staining) 4-5 ISO 105-C06
Wash Fastness (Change in
4-5 ISO 105-C06

Shade)
Perspiration Fastness (Acidic

. 4-5 ISO 105-E04
& Alkaline)
Rubbing Fastness (Dry & Wet)  4-5 ISO 105-X12

Experimental Protocols

Protocol 1: Optimizing pH for C.l. Acid Black 132 Dyeing on Wool

Material Preparation: Scour a 10g skein of wool yarn to remove any impurities and wet it out
thoroughly.

e Dye Stock Solution Preparation: Prepare a 1% stock solution of C.I. Acid Black 132 by
dissolving 1g of dye powder in 100mL of hot deionized water.

e Dye Bath Preparation: Prepare five separate dyebaths in beakers, each with a liquor ratio of
40:1 (400mL of deionized water for a 10g yarn skein).

e pH Adjustment: Adjust the pH of each dyebath to 4.0, 5.0, 6.0, 7.0, and 8.0, respectively,
using acetic acid (to lower pH) or sodium carbonate (to raise pH).

e Dyeing Process:

o Add the required amount of dye stock solution for a 2% owf shade (2mL of stock solution)
to each dyebath.
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[e]

Add 1% owf of a suitable leveling agent to each bath.

o

Immerse the wetted wool skeins into their respective dyebaths at 50°C.

[¢]

Raise the temperature to 98°C at a rate of 2°C per minute.

[e]

Maintain the temperature at 98°C for 60 minutes, with gentle agitation every 10 minutes.
Rinsing and Drying:
o Allow the dyebaths to cool down before removing the skeins.

o Rinse the skeins thoroughly with warm water and then cold water until the water runs
clear.

o Squeeze out excess water and allow the skeins to air dry.

Analysis: Evaluate the color yield of each skein visually and, if possible, measure the color
strength (K/S values) using a spectrophotometer to determine the optimal pH.

Protocol 2: Optimizing Temperature for C.l. Acid Black 132 Dyeing on Nylon

Material Preparation: Scour a 10g sample of nylon fabric and wet it out completely.

Dye Stock Solution Preparation: Prepare a 1% stock solution of C.I. Acid Black 132 as
described in Protocol 1.

Dye Bath Preparation: Prepare five identical dyebaths with a liquor ratio of 40:1.
Dyeing Process:
o Set the pH of each dyebath to the optimal value determined in Protocol 1 (e.g., pH 5.0).

o Add the dye stock solution for a 2% owf shade and 1% owf of a leveling agent to each
bath.

o Immerse the wetted nylon samples into the dyebaths at 50°C.
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o Set the final dyeing temperature for each of the five baths to 70°C, 80°C, 90°C, 100°C,
and 110°C (if using a pressurized dyeing apparatus), respectively.

o Raise the temperature to the final dyeing temperature at a rate of 2°C per minute.

o Maintain the final temperature for 45 minutes.

» Rinsing and Drying: Follow the same procedure as in Protocol 1.

e Analysis: Assess the color yield of the dyed nylon samples to identify the optimal dyeing
temperature.

Mandatory Visualizations
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Preparation Phase

Prepare Dye Stock Solution Scour & Wet Substrate
(C.1. Acid Black 132) (Wool/Nylon)

:

Prepare Dyebath
(Water, Auxiliaries)

Dyeing Phase

Add Substrate to Dyebath
(Initial Temp: 50-60°C)

:

Gradually Raise Temperature
(Ramp Rate: 1-2°C/min)

:

Adjust pH Gradually
(e.g., with Acetic Acid)

'

Hold at Final Temperature
(95-100°C for 30-60 min)

Post-Dyeing Phase

Cool Down

:

Rinse Thoroughly
(Warm then Cold Water)

:

Dry

Click to download full resolution via product page

Caption: Workflow for the dyeing process with C.I. Acid Black 132.
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Caption: Simplified mechanism of C.I. Acid Black 132 interaction with protein/polyamide fibers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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